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For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

The designation "S 135" is not universally standardized and can refer to different chemical

products. This guide provides detailed disposal procedures for two substances identified as "S
135" in a laboratory or research context: STS-135, a synthetic cannabinoid, and S-135, a paint

reducer. Additionally, a general framework for laboratory chemical waste disposal is provided to

ensure safe practices for various materials.

General Principles of Laboratory Chemical Waste
Management
All chemical waste should be treated as hazardous unless confirmed to be non-hazardous by a

qualified individual.[1] Adherence to institutional and regulatory guidelines is paramount. The

following steps provide a general protocol for handling chemical waste in a laboratory setting.

[2][3]

Waste Identification and Classification: The first step is to determine if a chemical is a waste

product. A chemical is considered waste when it is no longer intended for use.[1]

Subsequently, the waste must be classified based on its hazards (e.g., ignitable, corrosive,

reactive, toxic).[4][5]

Segregation: Incompatible wastes must be segregated to prevent dangerous reactions.[6]

For instance, acids should be stored separately from bases, and oxidizing agents should be
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kept away from organic compounds.[6]

Container Management: Waste must be stored in containers that are compatible with the

chemical.[4] The original container is often a suitable choice.[7] Containers must be in good

condition, with no leaks or cracks, and must be kept closed except when adding waste.[6]

Liquid waste containers should be stored in secondary containment trays.[8]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name of the contents, and the associated hazards.[6] The date the

container becomes full should also be recorded.[6]

Storage: Hazardous waste should be stored in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[6][8] The volume of waste in an SAA is limited,

typically to 55 gallons of hazardous waste or 1 quart of acutely hazardous waste.[8]

Disposal: Arrange for professional disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed waste disposal service.[2] Never dispose of hazardous

chemicals down the drain or in the regular trash unless specifically permitted by regulations

and institutional policies for certain non-hazardous materials.[9]

Specific Disposal Procedures for "S 135" Variants
STS-135 (Synthetic Cannabinoid)
STS-135 is a research chemical. While its toxicological properties have not been thoroughly

investigated, it is prudent to handle it as a potentially hazardous substance.[10][11]

Disposal Protocol:

Spill Cleanup: In case of a spill, avoid raising dust.[11] Contain the spill and collect the

material using appropriate personal protective equipment (PPE), such as gloves, safety

goggles, and a respirator.[11]

Waste Collection: Transfer the spilled material or any unwanted STS-135 into a designated

and labeled chemical waste container.[10][11]

Final Disposal: The waste must be disposed of in accordance with local, state, and federal

regulations.[10] Contact your institution's EHS department to arrange for pickup and disposal
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by a licensed hazardous waste contractor.

S-135 (Paint Reducer)
S-135, as identified from Adams Paint Company, is a flammable liquid and vapor that poses

several health hazards, including skin and eye irritation, and potential for causing genetic

defects, cancer, and reproductive harm.[12]

Disposal Protocol:

Spill Cleanup: For spills, remove all ignition sources.[12] Absorb the spill with an inert

material such as dry sand or earth.[12] Use non-sparking tools to collect the absorbed

material and place it into a chemical waste container for disposal.[12]

Waste Classification: Consult the US EPA Guidelines in 40 CFR Part 261.3 to classify the

waste as hazardous.[12]

Final Disposal: Arrange for disposal in accordance with EPA, state, and local guidelines.[12]

This typically involves collection by a licensed hazardous waste management company. Oil-

based paints and solvents are generally considered hazardous waste and should not be

disposed of in regular trash or down the drain.[8][13]

Quantitative Data Summary
The following table summarizes key quantitative data for the identified "S 135" substances.
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Property STS-135 S-135 (Paint Reducer)

CAS Number 1354631-26-7 Mixture

Physical State
Solid (based on handling

advice to avoid dust)[11]
Liquid[14]

Flash Point No data available[10] 81°F (27°C)[14]

Solubility

~0.25 mg/ml in 1:3 DMSO:PBS

(pH 7.2); ~10 mg/ml in EtOH;

~20 mg/ml in DMF &

DMSO[10]

Negligible in water[14]

Hazards

Potential irritant; harmful by

inhalation, ingestion, or skin

absorption[10]

Flammable, skin/eye irritant,

may cause genetic defects,

cancer, and reproductive

harm[12]

Disposal Workflow Diagram
The following diagram illustrates a general workflow for the proper disposal of laboratory

chemical waste.
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Start: Chemical is identified as waste

Is the waste hazardous?

Dispose in regular trash or down the drain per institutional policy

No

Select a compatible, labeled hazardous waste container

Yes

End

Segregate from incompatible wastes

Store in a designated Satellite Accumulation Area (SAA)

Keep container closed

Container is full or waste is ready for disposal

Contact Environmental Health & Safety (EHS) for pickup

Yes

EHS transports waste for final disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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